![molecular formula C13H22N2O2 B6148984 tert-butyl 3,7-diazatricyclo[3.3.2.0,1,5]decane-3-carboxylate CAS No. 2167347-57-9](/img/no-structure.png)
tert-butyl 3,7-diazatricyclo[3.3.2.0,1,5]decane-3-carboxylate
Overview
Description
Tert-butyl 3,7-diazatricyclo[3.3.2.0,1,5]decane-3-carboxylate (TBDC) is a heterocyclic organic compound with a unique structure containing both a tert-butyl and a diazatricyclo ring. It is a useful reagent for the synthesis of various compounds and has a wide range of applications in the fields of chemistry, biochemistry, and medicine.
Scientific Research Applications
Tert-butyl 3,7-diazatricyclo[3.3.2.0,1,5]decane-3-carboxylate has been used extensively in scientific research. It has been used as a catalyst in the synthesis of various compounds, such as amino acids, peptides, and nucleic acids. It has also been used to study the structure and function of proteins. This compound has been used to study the mechanism of action of various drugs and to investigate the biochemical and physiological effects of various compounds.
Mechanism of Action
Tert-butyl 3,7-diazatricyclo[3.3.2.0,1,5]decane-3-carboxylate acts as a catalyst in the synthesis of various compounds. It is able to facilitate the formation of the desired product by lowering the activation energy of the reaction. This compound is also able to form hydrogen bonds with the reactants, thus stabilizing the intermediate products and allowing for the desired product to be formed.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to be an effective inhibitor of the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins. This compound has also been shown to inhibit the growth of cancer cells in vitro. It has also been shown to have anti-inflammatory and anti-oxidant effects in vivo.
Advantages and Limitations for Lab Experiments
Tert-butyl 3,7-diazatricyclo[3.3.2.0,1,5]decane-3-carboxylate is a relatively simple compound to synthesize and can be easily prepared in a laboratory setting. It is also relatively inexpensive and can be used in a variety of different experiments. However, this compound is toxic and should be handled with caution. In addition, the synthesis process requires the use of hazardous chemicals, such as diazonium salts and acids, which can be dangerous if not handled properly.
Future Directions
There are a number of potential future directions for tert-butyl 3,7-diazatricyclo[3.3.2.0,1,5]decane-3-carboxylate. For example, this compound could be used in the development of new drugs or in the design of new catalysts. It could also be used to study the structure and function of proteins or to investigate the biochemical and physiological effects of various compounds. Additionally, this compound could be used to investigate the mechanism of action of various drugs or to develop new treatments for diseases. Finally, this compound could be used to develop new materials or to improve existing materials.
Synthesis Methods
Tert-butyl 3,7-diazatricyclo[3.3.2.0,1,5]decane-3-carboxylate is synthesized via a two-step process. In the first step, the diazatricyclo ring is formed by reacting a tert-butyl bromide with a diazonium salt. In the second step, the carboxylate group is formed by reacting the diazatricyclo ring with an acid. This process is relatively simple and can be performed in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3,7-diazatricyclo[3.3.2.0,1,5]decane-3-carboxylate involves the reaction of tert-butyl 3,7-diazabicyclo[3.3.1]nonane-9-carboxylate with acetic anhydride in the presence of a catalyst to form the intermediate tert-butyl 3,7-diazatricyclo[3.3.2.0,1,5]decane-3-carboxylate. The intermediate is then purified to obtain the final product.", "Starting Materials": ["tert-butyl 3,7-diazabicyclo[3.3.1]nonane-9-carboxylate", "acetic anhydride", "catalyst"], "Reaction": ["Step 1: Add tert-butyl 3,7-diazabicyclo[3.3.1]nonane-9-carboxylate and acetic anhydride to a reaction flask.", "Step 2: Add a catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture to a specific temperature and maintain it for a specific time.", "Step 4: Cool the reaction mixture and add a suitable solvent to the mixture.", "Step 5: Purify the intermediate by column chromatography or recrystallization.", "Step 6: Characterize the intermediate using spectroscopic techniques.", "Step 7: Obtain the final product by purifying the intermediate using column chromatography or recrystallization.", "Step 8: Characterize the final product using spectroscopic techniques."] } | |
CAS RN |
2167347-57-9 |
Molecular Formula |
C13H22N2O2 |
Molecular Weight |
238.3 |
Purity |
95 |
Origin of Product |
United States |
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